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Compound of Interest

Compound Name:
1-Methoxy-2-methyl-1-propene-1-

ol

Cat. No.: B065155 Get Quote

Disclaimer: Safety information for the specific chemical "1-Methoxy-2-methyl-1-propene-1-ol"
is not readily available in the public domain. The following data and protocols are for 1-

Methoxy-2-propanol (also known as Propylene glycol monomethyl ether or PGME), a similarly

named and more common industrial solvent. Researchers and professionals should treat this

information as a guideline and conduct a thorough risk assessment for the specific compound

they are handling.

Introduction
1-Methoxy-2-propanol is a colorless liquid with a mild, ethereal odor.[1] It is widely used as a

solvent in various industrial and laboratory applications.[2] Due to its flammable nature and

potential health hazards, strict safety precautions must be observed during its handling,

storage, and disposal.

Hazard Identification
2.1. Physical Hazards:

Flammable liquid and vapor.[2][3][4]

Vapors are heavier than air and may travel to a source of ignition and flash back.[3][5]
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Vapors may form explosive mixtures with air, especially in confined spaces or at elevated

temperatures.[3][4][5]

2.2. Health Hazards:

May cause drowsiness or dizziness.[2]

Causes serious eye irritation.[6]

May cause respiratory irritation.[6][7]

Prolonged or repeated skin contact can cause defatting, leading to dryness, cracking, and

irritation.[7]

Ingestion may lead to gastrointestinal irritation and central nervous system depression.[7]

Quantitative Safety Data
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Property Value Source

CAS Number 107-98-2 [2]

Molecular Formula C4H10O2 [8]

Molecular Weight 90.12 g/mol [8]

Appearance Clear, colorless liquid [1][7]

Odor Mild, ethereal [1]

Boiling Point 118 - 119 °C (244 - 246 °F) [3]

Flash Point ~33 °C (89 - 91.4 °F) [7][9]

Density 0.916 g/cm³ at 25 °C (77 °F) [3]

Vapor Density >1 (Air = 1) [9]

Explosive Limits 1.6 - 13.8 % by volume in air

LD50 (Oral, Rat) > 5,000 mg/kg [10]

LD50 (Dermal, Rabbit) 13,000 mg/kg

LC50 (Inhalation, Rat) > 10,800 mg/m³ [10]

Experimental Protocols
4.1. Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield as described by OSHA's eye

and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[5][11]

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber, neoprene)

to prevent skin exposure.[5][7]

Skin and Body Protection: Wear flame-retardant antistatic protective clothing.[3] A lab coat is

mandatory. Ensure safety showers and eyewash stations are readily accessible.[5][7]

Respiratory Protection: Use only in a well-ventilated area, preferably under a chemical fume

hood.[3][5] If exposure limits are exceeded, use a NIOSH/MSHA or European Standard EN
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149 approved respirator.[5][11]

4.2. Safe Handling and Storage:

Handling:

Work in a well-ventilated area or under a chemical fume hood.[3]

Keep away from heat, sparks, open flames, and other ignition sources. No smoking.[2][3]

Use only non-sparking tools and explosion-proof equipment.[5][11]

Ground and bond containers and receiving equipment to prevent static discharge.[2][5]

Avoid breathing vapors or mist.[2]

Avoid contact with skin, eyes, and clothing.[5]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[2][3]

Keep away from incompatible substances such as strong acids, bases, and oxidizing

agents.[2]

Store in a flammables-designated area.[7]

4.3. First-Aid Measures:

Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing. If you feel unwell, call a POISON CENTER or doctor.[5]

Skin Contact: Take off immediately all contaminated clothing. Rinse skin with plenty of water

or shower.[3] If skin irritation persists, seek medical attention.[2]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing.[6] Seek immediate medical attention.[5][7]
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Ingestion: Do NOT induce vomiting. If the victim is conscious, give 2-4 cupfuls of milk or

water. Never give anything by mouth to an unconscious person. Seek immediate medical

attention.[7]

4.4. Spill and Leak Procedures:

Eliminate all ignition sources from the immediate area.[9]

Evacuate personnel to a safe area.

Ensure adequate ventilation.

Wear appropriate PPE as described in section 4.1.

Contain the spill using inert absorbent material (e.g., sand, earth, vermiculite).[2][7]

Collect the absorbed material using non-sparking tools and place it in a suitable, closed

container for disposal.[9]

Do not let the product enter drains.[3]

4.5. Disposal:

Dispose of contents and container in accordance with local, regional, national, and

international regulations. This should be done at an approved waste disposal plant.[5]
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Caption: Experimental workflow for handling 1-Methoxy-2-propanol.
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Caption: Decision-making process for emergency situations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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